Cas no 2229614-93-9 (3-methyl-3-(thian-3-yl)butan-1-amine)

• Product Name: 3-methyl-3-(thian-3-yl)butan-1-amine
• CAS No: 2229614-93-9
• MF: C₁₀H₂₁NS
• MW: 187.345441579819
• CID: 5958442
• PubChem ID: 165670630
• Update Time: 2025-05-24

3-methyl-3-(thian-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(thian-3-yl)butan-1-amine
• EN300-1728890
• 2229614-93-9

• Inchi： 1S/C10H21NS/c1-10(2,5-6-11)9-4-3-7-12-8-9/h9H,3-8,11H2,1-2H3
• InChI Key： QTILBIALAYVRMH-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C)(C)CCN

Computed Properties

• Exact Mass: 187.13947085g/mol
• Monoisotopic Mass: 187.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-methyl-3-(thian-3-yl)butan-1-amine

Introduction to 3-methyl-3-(thian-3-yl)butan-1-amine (CAS No: 2229614-93-9)

3-methyl-3-(thian-3-yl)butan-1-amine (CAS No: 2229614-93-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its unique structural framework, combines a butanamine backbone with a thiophene ring substitution, making it a promising candidate for various synthetic applications and potential therapeutic uses. The molecular structure of this amine derivative not only suggests versatility in chemical reactivity but also opens avenues for exploration in drug discovery and material science.

The synthesis and characterization of 3-methyl-3-(thian-3-yl)butan-1-amine have been the focus of several recent studies, reflecting its growing importance in the scientific community. The presence of the thienyl group at the third carbon position introduces a heterocyclic moiety that can significantly influence the compound's electronic properties and biological interactions. This feature has sparked interest among researchers exploring novel pharmacophores for developing innovative therapeutic agents.

In recent years, there has been a surge in research aimed at identifying and optimizing compounds with structural motifs similar to 3-methyl-3-(thian-3-yl)butan-1-amine. These studies often highlight the compound's potential as an intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other enzyme-targeted drugs. The amine functionality provides a reactive site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of 3-methyl-3-(thian-3-yl)butan-1-amine is its potential role in medicinal chemistry. The thiophene ring is a well-known scaffold in many bioactive molecules, exhibiting properties that can enhance binding affinity and metabolic stability. Researchers have begun exploring how variations in the substitution pattern around the thiophene ring can modulate biological activity. For instance, studies have shown that electron-withdrawing groups can increase the compound's interaction with certain protein targets, while electron-donating groups may enhance solubility and bioavailability.

The chemical reactivity of 3-methyl-3-(thian-3-yl)butan-1-amine also makes it an attractive building block for material science applications. The compound's ability to undergo various functional group transformations allows for the creation of polymers, coatings, and other advanced materials with tailored properties. Recent work has demonstrated its utility in synthesizing conductive polymers and liquid crystals, where the thiophene ring contributes to electronic conductivity and optical characteristics.

From a synthetic chemistry perspective, 3-methyl-3-(thian-3-y l)butan -1 -amine presents an interesting challenge due to its complex stereochemistry. The synthesis involves multiple steps, including protection-deprotection strategies to ensure regioselectivity and stereoselectivity. Advances in catalytic methods have recently enabled more efficient routes to this compound, reducing reaction times and improving yields. These developments are crucial for scaling up production and making 3-methyl -3-(thian -3 -yl)butan -1 -amine more accessible for industrial applications.

The biological evaluation of 3-methyl -3-(thian -3 -yl)butan -1 -amine has also seen significant progress. Preclinical studies have begun to uncover its potential as a modulator of various biological pathways. Notably, researchers have observed promising interactions with enzymes involved in inflammation and pain signaling. These findings align with broader trends in drug discovery, where compounds targeting these pathways are highly sought after due to their therapeutic potential.

In conclusion, 3-methyl -3-(thian -3 -yl)butan -1 -amine (CAS No: 2229614 -93 -9) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in both synthetic chemistry and drug development. As research continues to uncover new possibilities for this molecule, it is likely to remain a key player in scientific endeavors aimed at advancing human health and technological capabilities.